3-Butenenitrile, 2-(beta-D-glucopyranosyloxy)-3-methyl-, (R)-
Overview
Description
3-Butenenitrile, 2-(beta-D-glucopyranosyloxy)-3-methyl-, (R)- is a natural product found in Vachellia sieberiana with data available.
Properties
CAS No. |
66871-88-3 |
|---|---|
Molecular Formula |
C11H17NO6 |
Molecular Weight |
259.26 g/mol |
IUPAC Name |
(2R)-3-methyl-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybut-3-enenitrile |
InChI |
InChI=1S/C11H17NO6/c1-5(2)6(3-12)17-11-10(16)9(15)8(14)7(4-13)18-11/h6-11,13-16H,1,4H2,2H3/t6-,7+,8+,9-,10+,11+/m0/s1 |
InChI Key |
KVHIMSJVFJPBKJ-OVHRRVLLSA-N |
Isomeric SMILES |
CC(=C)[C@H](C#N)O[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O |
Canonical SMILES |
CC(=C)C(C#N)OC1C(C(C(C(O1)CO)O)O)O |
Origin of Product |
United States |
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